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Compound of Interest

Compound Name: 3-(Pyridin-3-yl)phenol

CAS No.: 93851-31-1

Cat. No.: B3195909

Get Quote

Executive Summary & Technical Context
In the realm of medicinal chemistry and ligand design, 3-(pyridin-3-yl)phenol (CAS: 1009-00-

3) serves as a critical biaryl scaffold, offering both a hydrogen bond donor (phenolic -OH) and

an acceptor (pyridyl -N). Unlike simple isolated aromatics, this molecule exhibits complex

electronic transitions due to the conjugation between the electron-rich phenol ring and the

electron-deficient pyridine ring.

This guide provides a technical comparison of the UV-Vis spectral properties of 3-(pyridin-3-
yl)phenol in ethanol against its structural analogs. It establishes a self-validating protocol for

determining molar absorptivity (

) and distinguishing this specific isomer from its 2- and 4-pyridyl counterparts.

Why Ethanol? Ethanol is the preferred solvent for this analysis because:

Solubility: It readily dissolves the polar biaryl structure.

UV Cutoff: Its low UV cutoff (~205 nm) allows observation of the primary
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biaryl bands.

Biological Mimicry: As a protic solvent, it simulates the hydrogen-bonding environment of

biological receptors better than non-polar solvents like hexane.

Technical Profile: 3-(Pyridin-3-yl)phenol
The absorption spectrum of 3-(pyridin-3-yl)phenol is a composite of its constituent rings,

modified by biaryl conjugation and auxochromic effects.

Predicted Spectral Characteristics (Ethanol)
Based on structural analysis of hydroxyphenyl-pyridines, the expected profile includes:

Transition Type
Approx.

(nm)

Intensity (

)
Structural Origin

Primary Band (E-

band)
245 – 255 nm High (>10,000)

Biaryl conjugation (

).

Secondary Band (B-

band)
280 – 295 nm

Moderate (~2,000–

5,000)

Phenolic benzenoid

transition modified by

pyridine.

Shoulder/Tail >300 nm Low

Charge transfer

character

(intramolecular).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3195909/docs?utm_src=pdf-body#comparative-uv-vis-profiling-3-pyridin-3-yl-phenol-vs-structural-isomers
https://www.benchchem.com/product/b3195909/docs?utm_src=pdf-body#comparative-uv-vis-profiling-3-pyridin-3-yl-phenol-vs-structural-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3195909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note on pH Sensitivity: This molecule is amphoteric.

Acidic Ethanol: Protonation of the pyridine nitrogen typically induces a bathochromic (red)

shift.

Basic Ethanol: Deprotonation of the phenol to phenolate causes a strong bathochromic shift

and hyperchromic effect (increased intensity).

Comparative Analysis: Alternatives & Isomers
To validate the identity of 3-(pyridin-3-yl)phenol, it must be compared against structural

isomers and fragments.

Table 1: Structural Performance Comparison
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Compound Structure
Key Spectral
Difference
(Ethanol)

Application
Relevance

3-(Pyridin-3-yl)phenol
meta-OH, meta-

Pyridine

nm. Balanced

conjugation; distinct

from ortho isomers

due to lack of

intramolecular H-

bonding.

Target Analyte. Used

as a scaffold for

kinase inhibitors.

3-(Pyridin-2-yl)phenol
meta-OH, ortho-

Pyridine

Shifted. The 2-pyridyl

linkage often results in

a different twist angle,

altering the

energy.

Isomer Alternative.

Often a byproduct in

cross-coupling

reactions.

3-Phenylpyridine No -OH group

Blue Shifted (~240-

250 nm). Lacks the

auxochromic -OH

group. The secondary

band is much weaker

or absent.

Control. Used to

subtract the "scaffold"

contribution.

Phenol Isolated Ring

nm. Much simpler

spectrum; lacks the

high-intensity biaryl

band at ~250 nm.

Fragment. Reference

for the phenolic

moiety.[1][2][3][4][5]

Experimental Protocol: Self-Validating
Characterization
To ensure data integrity (E-E-A-T), follow this step-by-step workflow. This protocol includes a

"Linearity Check" to validate the Beer-Lambert Law compliance.
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Reagents
Analyte: 3-(pyridin-3-yl)phenol (>98% purity).

Solvent: Ethanol (Spectroscopic Grade,

99.5%).

Blank: Pure Ethanol.

Workflow Diagram

Stock Preparation
(1.0 mM in Ethanol)

Serial Dilution
(10, 25, 50, 75, 100 µM)

Baseline Correction
(Pure Ethanol)Transfer

Spectral Scan
(200 - 400 nm)

Linearity Check
(R² > 0.999)

If Invalid
Calculate Epsilon (ε)

If Valid

Click to download full resolution via product page

Figure 1: Step-by-step workflow for determining the molar extinction coefficient.

Detailed Steps
Stock Preparation: Weigh exactly 1.71 mg of 3-(pyridin-3-yl)phenol (MW: 171.19 g/mol )

and dissolve in 10.0 mL of ethanol to create a 1.0 mM (1000 µM) stock solution. Sonicate to

ensure complete dissolution.

Dilution Series: Prepare five working standards: 10, 25, 50, 75, and 100 µM.

Baseline Correction: Fill a quartz cuvette (1 cm pathlength) with pure ethanol. Run a

baseline correction on the spectrophotometer from 200 to 400 nm.

Measurement: Measure the absorbance of each standard.

Critical Check: Ensure the Absorbance at

is between 0.1 and 1.[6]0. If >1.5, dilute further.
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Data Analysis: Plot Absorbance vs. Concentration (M). The slope of the line is the Molar

Extinction Coefficient (

).

Mechanistic Insight: Biaryl Conjugation
Understanding why the spectrum appears as it does allows for better interpretation of

impurities.

Phenol Ring
(Electron Donor)

Biaryl Coupling
(Conjugation)

Donates e-

Pyridine Ring
(Electron Acceptor)

Accepts e-

π → π* Transition
(High Energy, ~250 nm)

Main Conjugation

n → π* / CT Mix
(Low Energy, ~285 nm)

Auxochromic Shift

Click to download full resolution via product page

Figure 2: Logical flow of electronic contributions to the observed spectrum.

The biaryl coupling creates a larger conjugated system than either ring alone. The "twist"

between the rings (steric hindrance) prevents perfect planarity, which is why the bands remain

distinct rather than merging into a single broad peak like in fused ring systems (e.g.,

naphthalene).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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